Cas no 1228557-01-4 ((3S)-7-bromo-2,3-dihydro-1-benzofuran-3-amine)

(3S)-7-Bromo-2,3-dihydro-1-benzofuran-3-amine is a chiral benzofuran derivative featuring a bromine substituent at the 7-position and an amine group at the 3-position of the dihydrofuran ring. This compound serves as a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules. Its stereospecific (S)-configuration enhances its utility in asymmetric synthesis, while the bromine moiety offers reactivity for further functionalization via cross-coupling reactions. The rigid benzofuran scaffold contributes to its potential application in designing ligands or pharmacophores. High purity and well-defined stereochemistry make it suitable for precise synthetic applications in medicinal chemistry and material science.
(3S)-7-bromo-2,3-dihydro-1-benzofuran-3-amine structure
1228557-01-4 structure
Product Name:(3S)-7-bromo-2,3-dihydro-1-benzofuran-3-amine
CAS No:1228557-01-4
MF:C8H8BrNO
MW:214.0592212677
CID:4563971
PubChem ID:28419137
Update Time:2025-05-26

(3S)-7-bromo-2,3-dihydro-1-benzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

    • (3S)-7-bromo-2,3-dihydro-1-benzofuran-3-amine
    • (S)-7-Bromo-2,3-dihydrobenzofuran-3-amine
    • F16955
    • SCHEMBL10010329
    • (3S)-7-Bromo-2,3-dihydro-3-benzofuranamine
    • MFCD14562133
    • 1228557-01-4
    • DTXSID501268529
    • Inchi: 1S/C8H8BrNO/c9-6-3-1-2-5-7(10)4-11-8(5)6/h1-3,7H,4,10H2/t7-/m1/s1
    • InChI Key: PYXLHRQWAAAYSM-SSDOTTSWSA-N
    • SMILES: BrC1=CC=CC2=C1OC[C@H]2N

Computed Properties

  • Exact Mass: 212.97893g/mol
  • Monoisotopic Mass: 212.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 35.2

(3S)-7-bromo-2,3-dihydro-1-benzofuran-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM489850-100mg
(S)-7-Bromo-2,3-dihydrobenzofuran-3-amine
1228557-01-4 95%
100mg
$332 2023-02-18
Chemenu
CM489850-250mg
(S)-7-Bromo-2,3-dihydrobenzofuran-3-amine
1228557-01-4 95%
250mg
$492 2023-02-18
Chemenu
CM489850-1g
(S)-7-Bromo-2,3-dihydrobenzofuran-3-amine
1228557-01-4 95%
1g
$1243 2023-02-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ2539-100MG
(3S)-7-bromo-2,3-dihydro-1-benzofuran-3-amine
1228557-01-4 95%
100MG
¥ 858.00 2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ2539-250MG
(3S)-7-bromo-2,3-dihydro-1-benzofuran-3-amine
1228557-01-4 95%
250MG
¥ 1,372.00 2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ2539-500MG
(3S)-7-bromo-2,3-dihydro-1-benzofuran-3-amine
1228557-01-4 95%
500MG
¥ 2,283.00 2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ2539-1G
(3S)-7-bromo-2,3-dihydro-1-benzofuran-3-amine
1228557-01-4 95%
1g
¥ 3,425.00 2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ2539-5G
(3S)-7-bromo-2,3-dihydro-1-benzofuran-3-amine
1228557-01-4 95%
5g
¥ 10,276.00 2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ2539-10G
(3S)-7-bromo-2,3-dihydro-1-benzofuran-3-amine
1228557-01-4 95%
10g
¥ 17,127.00 2023-03-16
Ambeed
A188842-100mg
(S)-7-Bromo-2,3-dihydrobenzofuran-3-amine
1228557-01-4 95%
100mg
$406.0 2025-02-26

Additional information on (3S)-7-bromo-2,3-dihydro-1-benzofuran-3-amine

Comprehensive Overview of (3S)-7-bromo-2,3-dihydro-1-benzofuran-3-amine (CAS No. 1228557-01-4)

(3S)-7-bromo-2,3-dihydro-1-benzofuran-3-amine is a chiral organic compound with significant potential in pharmaceutical and chemical research. Its CAS number 1228557-01-4 uniquely identifies this molecule, which belongs to the benzofuran class. The compound features a bromine substituent at the 7-position and an amine group at the 3-position, making it a valuable intermediate for synthesizing more complex molecules. Researchers are increasingly interested in its applications due to its structural uniqueness and potential biological activity.

The growing interest in benzofuran derivatives is driven by their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. (3S)-7-bromo-2,3-dihydro-1-benzofuran-3-amine is no exception, with studies suggesting its role in modulating enzyme activity and receptor binding. This compound is particularly relevant in the context of drug discovery and medicinal chemistry, where researchers seek novel scaffolds for developing next-generation therapeutics.

One of the key advantages of (3S)-7-bromo-2,3-dihydro-1-benzofuran-3-amine is its stereochemical purity. The (3S) configuration ensures high enantiomeric excess, which is critical for achieving selective interactions in biological systems. This aspect aligns with the current trend in chiral synthesis and asymmetric catalysis, where precision in molecular design is paramount. The compound's bromine atom also offers opportunities for further functionalization via cross-coupling reactions, a hot topic in modern organic synthesis.

In the realm of computational chemistry, CAS No. 1228557-01-4 has been the subject of molecular docking studies to predict its binding affinity with various protein targets. Such in silico analyses are cost-effective tools for prioritizing compounds for experimental validation. Additionally, the rise of AI-driven drug discovery platforms has further amplified interest in structurally unique molecules like this one, as they serve as valuable data points for training predictive algorithms.

The synthesis of (3S)-7-bromo-2,3-dihydro-1-benzofuran-3-amine typically involves multi-step procedures, including bromination, cyclization, and resolution of enantiomers. Recent advancements in green chemistry have prompted researchers to explore more sustainable routes, such as catalytic asymmetric synthesis or biocatalytic methods. These approaches not only improve efficiency but also reduce environmental impact, addressing the increasing demand for eco-friendly chemical processes.

From a commercial perspective, CAS 1228557-01-4 is available through specialized chemical suppliers catering to the research community. Its pricing and availability are influenced by factors like purity grade, batch size, and regional demand. For laboratories focusing on high-throughput screening or fragment-based drug design, this compound represents a promising building block for constructing diverse chemical libraries.

Quality control of (3S)-7-bromo-2,3-dihydro-1-benzofuran-3-amine involves rigorous analytical techniques, including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for biological testing. The pharmaceutical industry's emphasis on quality by design (QbD) principles has further elevated the standards for characterizing such intermediates.

Looking ahead, the potential applications of 1228557-01-4 extend beyond traditional drug development. Its unique structure makes it a candidate for materials science applications, particularly in designing organic electronic materials or fluorescent probes. The intersection of medicinal chemistry and materials science continues to yield innovative hybrid molecules with dual functionality.

For researchers considering working with (3S)-7-bromo-2,3-dihydro-1-benzofuran-3-amine, proper handling and storage are essential to maintain its stability. While not classified as hazardous, standard laboratory precautions should be followed. The compound's physicochemical properties, including solubility and melting point, should guide experimental design to ensure optimal results.

In conclusion, CAS No. 1228557-01-4 represents an intriguing chemical entity with multifaceted potential across scientific disciplines. Its combination of stereochemical purity, functional group versatility, and structural novelty positions it as a valuable asset in contemporary research. As the scientific community continues to explore benzofuran chemistry and chiral building blocks, compounds like this will undoubtedly play a pivotal role in advancing both fundamental knowledge and practical applications.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.